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Compound of Interest

Compound Name: 1-Azido-2-iodoethane

Cat. No.: B2735236

An In-depth Technical Guide to the Stability and Storage of 1-Azido-2-iodoethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and
recommended storage conditions for 1-Azido-2-iodoethane (CAS No. 42059-30-3). Due to the
limited availability of specific experimental data for this compound, this guide also extrapolates
information from related compounds and general chemical principles to provide a thorough
understanding of its handling and storage requirements.

Chemical and Physical Properties

1-Azido-2-iodoethane is a bifunctional organic molecule featuring both an azide and an iodo
group. This combination makes it a versatile synthon in organic chemistry, particularly in the
realm of "click chemistry" and other bioconjugation techniques.[1]
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Property Value Source
CAS Number 42059-30-3 [11[2][3]
Molecular Formula C2HaINs [2][3][4]
Molecular Weight 196.98 g/mol [21[31[4]
Boiling Point 68 °C at 20 Torr [3]
Density 1.9154 g/cm?3 at 25 °C [3]

Stability and Reactivity

While specific quantitative stability data for 1-Azido-2-iodoethane is not readily available in the
peer-reviewed literature, its chemical structure suggests several key stability considerations.

General Stability: Organic azides are known for their potential instability and can be sensitive to
heat, shock, and friction. The presence of an iodo group, a good leaving group, can influence
the molecule's reactivity. General guidance for similar compounds suggests that it is sensitive
to heat and light.

Reactivity Profile: 1-Azido-2-iodoethane's reactivity is characterized by its two functional
groups:

e Azido Group: This group is highly reactive in [3+2] cycloaddition reactions with alkynes, a
cornerstone of copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) click chemistry.[1] It
can also be reduced to an amine.

e lodo Group: The carbon-iodine bond is susceptible to nucleophilic substitution, allowing for
the displacement of the iodine by a variety of nucleophiles.[1]

Incompatible Materials: Based on the general reactivity of organic azides and iodoalkanes, the
following materials should be considered incompatible:

o Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

e Strong Reducing Agents: Can react with the azide group.
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e Strong Acids and Bases: May promote decomposition or unwanted reactions.

o Heavy Metals and their Salts (e.g., lead, copper, silver, mercury): Organic azides can form
highly explosive heavy metal azides.[5] Care should be taken to avoid contact with these
materials, including metal spatulas and equipment containing these metals.

Recommended Storage Conditions

There are no specific, experimentally validated storage conditions published for 1-Azido-2-
iodoethane. However, based on the properties of analogous compounds and general
laboratory safety for energetic materials, the following storage conditions are recommended:

Parameter Recommendation Rationale

Cool temperatures will
Temperature Store at 2-8°C. minimize the rate of potential

decomposition.

Many organic iodides and

Light Store in a dark, light-proof azides are light-sensitive and
19 :
container. can decompose upon
exposure to light.
Store under an inert To prevent reaction with
Atmosphere atmosphere (e.g., argon or atmospheric moisture or
nitrogen). oxygen.
Use a tightly sealed,
) chemically resistant container To prevent leakage and
Container

(e.g., amber glass vial with a contamination.
PTFE-lined cap).

Experimental Protocols

Detailed experimental protocols for the stability testing of 1-Azido-2-iodoethane are not
available in the public domain. However, a general workflow for assessing the thermal stability
of a potentially energetic compound is outlined below.

Workflow for Thermal Stability Assessment:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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